β-Ga2O3 heterojunction field-effect transistors prepared via UV laser-assisted p-doping of two-dimensional WSe2†

Journal of Materials Chemistry C Pub Date: 2022-03-19 DOI: 10.1039/D1TC06157G

Abstract

The device applications of β-Ga2O3 semiconductors are limited by the absence of effective acceptors to form β-Ga2O3 p–n homojunctions. Herein, a WSe2/β-Ga2O3 p–n heterojunction formed by van der Waals interaction was exposed to an area-selective He–Cd UV laser (wavelength: 325 nm), increasing the hole carrier concentrations in the ambipolar WSe2 layer via the self-limited formation of WOX with a high electron affinity. The device parameters (on-resistance, on/off current ratio, and ideality factor) of the WSe2/β-Ga2O3 heterojunction p–n diode were systematically evaluated under UV laser treatment of different durations; an ideality factor of as low as 1.2 was obtained after 600 s. A β-Ga2O3 junction field-effect transistor (JFET) with a p-WSe2 heterojunction top-gate exhibited excellent transport characteristics, including a lower subthreshold swing, higher on/off output ratio, and improved field-effect carrier mobility than pristine β-Ga2O3 heterojunction FETs. Heterostructure formation by the introduction of two-dimensional p-WSe2 is an innovative method to demonstrate Ga2O3-based p–n diodes and JFETs, which can advance the applications of ultra-wide bandgap β-Ga2O3 electronic and optoelectronic devices.

Graphical abstract: β-Ga2O3 heterojunction field-effect transistors prepared via UV laser-assisted p-doping of two-dimensional WSe2
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Journal of Materials Chemistry C
Journal Name：Journal of Materials Chemistry C
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